Cas no 112929-80-3 (2-Piperazinecarboxylicacid, 5-methyl-6-oxo-, ethyl ester, (2R-cis)- (9CI))
112929-80-3 structure
Product Name:2-Piperazinecarboxylicacid, 5-methyl-6-oxo-, ethyl ester, (2R-cis)- (9CI)
CAS No:112929-80-3
MF:C8H14N2O3
MW:186.208362102509
CID:129988
PubChem ID:53428574
Update Time:2025-04-19
2-Piperazinecarboxylicacid, 5-methyl-6-oxo-, ethyl ester, (2R-cis)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 2-Piperazinecarboxylicacid, 5-methyl-6-oxo-, ethyl ester, (2R-cis)- (9CI)
- ETHYL (2R,5S)-5-METHYL-6-OXOPIPERAZINE-2-CARBOXYLATE
- ethyl 5-methyl-6-oxopiperazine-2-carboxylate
- DTXSID20699798
- 112929-80-3
- 2-Piperazinecarboxylicacid,5-methyl-6-oxo-,ethylester,(2R-cis)-(9CI)
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- Inchi: 1S/C8H14N2O3/c1-3-13-8(12)6-4-9-5(2)7(11)10-6/h5-6,9H,3-4H2,1-2H3,(H,10,11)
- InChI Key: ZIAHXHVHWPUQAE-UHFFFAOYSA-N
- SMILES: O(CC)C(C1CNC(C)C(N1)=O)=O
Computed Properties
- Exact Mass: 186.10052
- Monoisotopic Mass: 186.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.4A^2
- XLogP3: -0.4
Experimental Properties
- PSA: 67.43
2-Piperazinecarboxylicacid, 5-methyl-6-oxo-, ethyl ester, (2R-cis)- (9CI) Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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